Cas no 1784247-27-3 (2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid
• CAS No: 1784247-27-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 5171981
• Update Time: 2025-05-24

2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazoleacetic acid, 5-chloro-α,α-dimethyl-
• 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C11H10ClNO3/c1-11(2,10(14)15)9-13-7-5-6(12)3-4-8(7)16-9/h3-5H,1-2H3,(H,14,15)
• InChI Key： LANGIHOPECNQRQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1C(C)(C)C(O)=O

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 380.9±22.0 °C(Predicted)
• pka: 3.10±0.30(Predicted)

Additional information on 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid

Introduction to 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid (CAS No. 1784247-27-3) in Modern Chemical and Pharmaceutical Research

The compound 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid, identified by the CAS number 1784247-27-3, represents a significant advancement in the realm of pharmaceutical and chemical synthesis. Its molecular structure, featuring a benzoxazole core appended with a chloro-substituted benzene ring and a methylpropanoic acid moiety, positions it as a versatile intermediate in the development of novel therapeutic agents. This introduction delves into the compound's structural characteristics, synthetic pathways, and its emerging applications in contemporary medicinal chemistry.

Structurally, 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid is characterized by a rigid aromatic system composed of a benzoxazole ring linked to a branched alkyl chain. The presence of a chloro substituent on the benzene ring enhances its reactivity, making it an attractive scaffold for further functionalization. This feature is particularly valuable in drug design, where selective modifications can lead to compounds with improved pharmacokinetic properties and target specificity.

The synthesis of this compound involves multi-step organic transformations, typically starting from commercially available precursors such as 5-chlorobenzoyl chloride and 2-aminothiophene-3-carboxylic acid. The benzoxazole core is formed via cyclization reactions, while the attachment of the methylpropanoic acid side chain is achieved through esterification or amidation processes. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity, ensuring suitability for pharmaceutical applications.

In recent years, 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid has garnered attention in the field of medicinal chemistry due to its potential as a precursor for bioactive molecules. Researchers have explored its utility in designing inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The benzoxazole moiety is known to exhibit significant biological activity, particularly in modulating receptor interactions and enzyme function.

One notable area of research involves the development of kinase inhibitors using benzoxazole-based scaffolds. Kinases play a crucial role in cell signaling networks, and their dysregulation is often associated with diseases such as cancer. By incorporating the 5-chloro substituent into the benzoxazole ring, researchers can fine-tune electronic properties and binding affinity to specific kinase targets. Preliminary studies have demonstrated that certain derivatives of 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid exhibit potent inhibitory activity against mutant forms of kinases implicated in drug-resistant cancers.

Furthermore, the compound's structural features make it an excellent candidate for exploring structure-activity relationships (SAR) in drug discovery programs. Modifications to the side chain or substituents on the benzene ring can be systematically varied to optimize pharmacological profiles. Computational modeling techniques have been employed to predict binding modes and interaction energies between these derivatives and biological targets, accelerating the design process.

The pharmaceutical industry has also shown interest in this compound for developing treatments against neurological disorders. Benzoxazole derivatives are known to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. Initial studies suggest that compounds derived from 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid may have potential applications in managing neurodegenerative diseases by modulating neurotransmitter release or receptor function.

From an industrial perspective, the scalability of synthesizing 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid is another critical factor influencing its adoption in drug development. Process chemists have developed efficient synthetic routes that minimize waste and reduce production costs without compromising quality. These advancements align with global trends toward sustainable chemistry practices.

The future prospects of this compound are promising, with ongoing research exploring novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. As our understanding of biological pathways continues to expand, compounds like 2-(5-chloro-1,3-benzoxazol-2-yl)-2-methylpropanoic acid will likely play a pivotal role in addressing unmet medical needs.